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Compound of Interest

Compound Name: Azacyclododecan-2-one

Cat. No.: B073394 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of

Azacyclododecan-2-one (CAS No. 1202-71-7), a heterocyclic compound utilized in various

research and development applications, including as a building block in the synthesis of

biologically active compounds and polymers.[1] Adherence to these protocols is essential for

ensuring laboratory safety and proper environmental stewardship.

Immediate Safety Concerns and Personal Protective
Equipment (PPE)
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Azacyclododecan-2-one is classified with the following hazard statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Therefore, stringent adherence to appropriate personal protective equipment protocols is

mandatory.
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Minimum PPE Requirements:

PPE Component Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene)

inspected prior to use.

To prevent skin contact and

irritation.

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

shield is required when there is

a splash hazard.

To protect against eye irritation

from dust or splashes.

Skin and Body Protection

Laboratory coat. For larger

quantities or when generating

dust, a chemical-resistant

apron or coveralls should be

worn.

To protect skin from irritation

and contamination.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator with a

particulate filter is necessary.

To prevent respiratory tract

irritation.

Always handle Azacyclododecan-2-one within a chemical fume hood to minimize inhalation

exposure.

Quantitative Safety and Physical Data
The following table summarizes key quantitative data for Azacyclododecan-2-one. While

specific LD50 and LC50 data are not readily available in the searched literature, the GHS

classification indicates a moderate acute toxicity concern.
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Property Value

Molecular Formula C₁₁H₂₁NO

Molecular Weight 183.29 g/mol [3][4]

Appearance White to yellow solid

Melting Point 155 °C[3]

Boiling Point 155-156 °C[3]

Density (Predicted) 0.892 ± 0.06 g/cm³[3]

GHS Hazard Codes H302, H315, H319, H335[2]

Procedural Guidance: A Step-by-Step Handling
Protocol
While a specific experimental protocol for a downstream application of Azacyclododecan-2-
one was not found in the search results, a general protocol for its safe handling during

weighing and dissolution is provided below. This protocol is based on standard laboratory

procedures for handling solid chemicals with similar hazard classifications.

Objective: To safely weigh and dissolve a specified amount of Azacyclododecan-2-one for

use in a subsequent reaction.

Materials:

Azacyclododecan-2-one (solid)

Appropriate solvent

Laboratory balance

Spatula

Weighing paper or boat

Beaker or flask
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Stir bar and stir plate

All required PPE (see table above)

Procedure:

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Don all required personal protective equipment.

Decontaminate the work surface within the fume hood.

Gather all necessary materials.

Weighing:

Place a weighing paper or boat on the laboratory balance and tare the balance.

Carefully transfer the desired amount of Azacyclododecan-2-one from its storage

container to the weighing paper using a clean spatula.

Avoid generating dust. If any dust is created, ensure it is contained within the fume hood.

Record the exact weight of the compound.

Dissolution:

Place the beaker or flask containing the appropriate volume of solvent and a stir bar on a

stir plate within the fume hood.

Carefully add the weighed Azacyclododecan-2-one to the solvent.

Begin stirring to facilitate dissolution. Gentle heating may be applied if the compound's

solubility characteristics allow and it does not create an additional hazard.

Post-Handling:
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Securely close the primary container of Azacyclododecan-2-one.

Clean the spatula and any other contaminated reusable equipment.

Dispose of the weighing paper and any other single-use contaminated items in the

designated solid chemical waste container.

Wipe down the work surface in the fume hood.

Remove PPE in the correct order to avoid cross-contamination and dispose of single-use

items in the appropriate waste stream.

Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of Azacyclododecan-2-one and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste:

Unused or excess Azacyclododecan-2-one.

Contaminated materials such as gloves, weighing paper, and paper towels.

These should be collected in a clearly labeled, sealed, and compatible hazardous waste

container. The label should include "Hazardous Waste" and the chemical name.

Liquid Waste:

Solutions containing Azacyclododecan-2-one.

Rinsate from cleaning contaminated glassware.

Collect in a labeled, sealed, and compatible hazardous waste container. Do not mix with

other incompatible waste streams.
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Disposal Procedure:

Consult Institutional Guidelines: Always follow your institution's specific hazardous waste

management procedures. Contact your Environmental Health and Safety (EHS) department

for guidance.

Waste Pickup: Arrange for the collection of the hazardous waste by a licensed and approved

hazardous waste disposal company through your EHS department.

Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate must be

collected as hazardous liquid waste. After rinsing, the container may be disposed of

according to institutional policies, which may allow for disposal as regular solid waste after

defacing the label.

Do NOT dispose of Azacyclododecan-2-one down the drain or in the regular trash.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of

Azacyclododecan-2-one, from preparation to disposal.
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Safe Handling Workflow for Azacyclododecan-2-one

1. Preparation

2. Handling

3. Cleanup & Disposal

Don PPE

Prepare Fume Hood & Materials

Weigh Compound

Proceed to handling

Dissolve in Solvent

Clean Equipment

After handling

Segregate Waste

Doff PPE

Wash Hands

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of Azacyclododecan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

